Cas no 5105-79-3 (tert-Butyl N-Cbz-4-aminobutanoate)

tert-Butyl N-Cbz-4-aminobutanoate structure
5105-79-3 structure
Product Name:tert-Butyl N-Cbz-4-aminobutanoate
CAS No:5105-79-3
Molecular Formula:C16H23NO4
Molecular Weight:293.35812
MDL:MFCD22683325
CID:1057319
PubChem ID:10637470

tert-Butyl N-Cbz-4-aminobutanoate Properties

Names and Identifiers

    • tert-Butyl N-Cbz-4-aminobutanoate
    • 2-Methyl-2-propanyl 4-{[(benzyloxy)carbonyl]amino}butanoate
    • 4-benzylamino-azepane-1-carboxylic acid tert-butyl ester
    • Cbz-GABA-OtBu
    • AKOS027256962
    • AC6267
    • doi:10.14272/ILYKWFMHSNJPGZ-UHFFFAOYSA-N
    • tert-ButylN-Cbz-4-aminobutanoate
    • Butyric acid, 4-(carboxyamino)-, 4-benzyl 1-tert-butyl ester
    • 1,1-Dimethylethyl 4-[[(phenylmethoxy)carbonyl]amino]butanoate
    • SCHEMBL16975020
    • 4-(carboxyamino)-Butyric acid 4-benzyl 1-tert-butyl ester
    • tert-butyl 4-(phenylmethoxycarbonylamino)butanoate
    • 10.14272/ILYKWFMHSNJPGZ-UHFFFAOYSA-N
    • tert-butyl 4-(((benzyloxy)carbonyl)amino)butanoate
    • CS-0032898
    • DTXSID801183257
    • 5105-79-3
    • ILYKWFMHSNJPGZ-UHFFFAOYSA-N
    • A918461
    • MFCD22683325
    • SY022560
    • MDL: MFCD22683325
    • InChIKey: ILYKWFMHSNJPGZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C16H23NO4/c1-16(2,3)21-14(18)10-7-11-17-15(19)20-12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,17,19)
    • SMILES: CC(C)(OC(CCCNC(OCC1=CC=CC=C1)=O)=O)C

Computed Properties

  • Exact Mass: 293.16300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 293.16270821g/mol
  • Heavy Atom Count: 21
  • Complexity: 330
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • LogP: 3.23910
  • PSA: 68.12000

tert-Butyl N-Cbz-4-aminobutanoate Security Information

tert-Butyl N-Cbz-4-aminobutanoate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Butyl N-Cbz-4-aminobutanoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Apollo Scientific
OR470585-1g
tert-Butyl N-Cbz-4-aminobutanoate
5105-79-3
1g
£273.00 2023-08-31
Chemenu
CM324683-5g
tert-Butyl N-Cbz-4-aminobutanoate
5105-79-3 95%
5g
$577
Crysdot LLC
CD12066720-5g
tert-Butyl N-Cbz-4-aminobutanoate
5105-79-3 95+%
5g
$611
eNovation Chemicals LLC
D255582-1g
tert-Butyl N-Cbz-4-aminobutanoate
5105-79-3 95%
1g
$230 2022-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1103538-1g
4-(carboxyamino)-Butyric acid 4-benzyl 1-tert-butyl ester
5105-79-3 95+%
1g
¥1825.00

tert-Butyl N-Cbz-4-aminobutanoate Synthesis

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5105-79-3)tert-Butyl N-Cbz-4-aminobutanoate
A918461
Purity:99%
Quantity:1g
Price($):158.0